6-Bromo-2-ethoxy-4-phenylquinazoline

• CAS No.: 332173-45-2
• Molecular Formula: C16H13BrN2O
• Molecular Weight: 329.19g/mol
• IUPAC Name: 6-bromo-2-ethoxy-4-phenylquinazoline
• InChI: InChI=1S/C16H13BrN2O/c1-2-20-16-18-14-9-8-12(17)10-13(14)15(19-16)11-6-4-3-5-7-11/h3-10H,2H2,1H3
• InChI Key: QRPZXZIHUFTUNT-UHFFFAOYSA-N
• SMILES: CCOC1=NC2=C(C=C(C=C2)Br)C(=N1)C3=CC=CC=C3
• solubility: 0.4 [ug/mL]

Description

6-Bromo-2-ethoxy-4-phenylquinazoline is a heterocyclic compound featuring a quinazoline core substituted with a bromine atom at position 6, an ethoxy group at position 2, and a phenyl group at position 4. Quinazolines are nitrogen-containing bicyclic structures known for their diverse pharmacological applications, including kinase inhibition and antimicrobial activity . The bromine atom at position 6 enhances electrophilicity, facilitating further functionalization via cross-coupling reactions (e.g., Suzuki-Miyaura), while the ethoxy and phenyl groups contribute to steric and electronic modulation.

Comparison with Similar Compounds

Key Observations :

• Position 6 Bromine : Universally retained for cross-coupling or substitution. In 6-bromo-2-ethoxy-4-phenylquinazoline, bromine’s reactivity may be tempered by the electron-donating ethoxy group compared to dichloro analogues .
• Position 2 Substituents: Ethoxy (OEt) in the target compound offers moderate electron donation and steric bulk, contrasting with chlorine (electron-withdrawing in 6-bromo-2,4-dichloroquinazoline) or phenyl (electron-neutral in 6-bromo-2-phenylquinazolinones) .

Analytical Characterization

• NMR/HRMS : provides detailed ¹H/¹³C NMR and HRMS data for 6-bromo derivatives, which are critical for verifying structural integrity . The target compound would require analogous validation.
• Purity : LCMS methods in (e.g., >95% purity via gradient elution) set a benchmark for quality control .